Cas no 26555-40-8 (Methoxycarbonylsulfenyl chloride)

• Product Name: Methoxycarbonylsulfenyl chloride
• CAS No: 26555-40-8
• MF: C₂H₃ClO₂S
• MW: 126.562018632889
• MDL: MFCD00013648
• CID: 88677
• PubChem ID: 24862075
• Update Time: 2025-06-26

Methoxycarbonylsulfenyl chloride Chemical and Physical Properties

Names and Identifiers

• thiocarbonic acid, anhydrosulphide with methyl thiohypochlorite
• Methoxycarbonylsulfenyl Chloride
• methyl chlorosulfanylformate
• carbomethoxy sulfenyl chloride
• Carbonothioic acid,anhydrosulfide with thiohypochlorous acid,methyl ester
• metgoxycarbonylsulfenyl chloride
• S-Chloro O-methyl thiocarbonate
• TXJXPZVVSLAQOQ-UHFFFAOYSA-N
• Methoxycarbonylsulfenyl chloride, 97%
• Carbonothioic acid, anhydrosulfide with thiohypochlorous acid, methyl ester
• (chlorothio)(methoxy)oxomethane
• methoxycarbonyl sulfenyl chloride
• methoxy-carbonylsulfenyl chloride
• methoxy carbonylsulfenyl chloride
• (Chlorothio)form
• J-016472
• M0979
• Carbonothioic acid, anhydrosulfide with thiohypochlorous acid (1:1), methyl ester
• A818505
• Methoxycarbonylsulfenylchloride
• MFCD00013648
• SCHEMBL126763
• AKOS006221860
• D91417
• Carbonothioic acid anhydrosulfide with thiohypochlorus acid, O-methyl ester
• EINECS 247-801-3
• FS-4443
• FT-0628310
• (Chlorosulfanyl)(methoxy)oxomethane #
• SY049716
• (chlorosulfanyl)(methoxy)methanone
• hypochlorous (methyl carbonic) thioanhydride
• DTXSID10181132
• CS-0313613
• 26555-40-8
• NS00028134
• DB-046983
• Methoxycarbonylsulfenyl chloride

• MDL： MFCD00013648
• Inchi： 1S/C2H3ClO2S/c1-5-2(4)6-3/h1H3
• InChI Key： TXJXPZVVSLAQOQ-UHFFFAOYSA-N
• SMILES： ClSC(=O)OC
• BRN： 1849908

Computed Properties

• Exact Mass: 125.95400
• Monoisotopic Mass: 125.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 55.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 51.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.399 g/mL at 25 °C(lit.)
• Boiling Point: 133-134 °C(lit.)
• Flash Point: Fahrenheit: 129.2 ° f
  Celsius: 54 ° c
  
• Refractive Index: n20/D 1.481(lit.)
• Solubility: Miscible with dichlormethane.
• PSA: 51.60000
• LogP: 1.63980
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive

Methoxycarbonylsulfenyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226-H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Hazardous Material transportation number：UN 2920 8/PG 2
• WGK Germany：3
• Hazard Category Code： 10-34
• Safety Instruction： S26; S36/37/39; S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Storage Condition：2-8°C
• Packing Group：II
• Hazard Level：8
• Safety Term：8
• Packing Group：II
• Risk Phrases：R10; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocarbonyl compounds Organic thiocarbonic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on Methoxycarbonylsulfenyl chloride

Introduction to Methoxycarbonylsulfenyl Chloride (CAS No: 26555-40-8)

Methoxycarbonylsulfenyl chloride, a compound with the chemical formula CAS No: 26555-40-8, is a significant reagent in the field of organic synthesis and pharmaceutical development. This compound, characterized by its unique structural properties, has garnered considerable attention due to its versatile applications in the synthesis of various bioactive molecules. The presence of both the methoxycarbonyl and sulfenyl chloride functional groups makes it a valuable intermediate in the preparation of complex organic structures.

The methoxycarbonylsulfenyl chloride molecule is structured around a sulfur atom that is double-bonded to a chlorine atom, while also bonded to an oxygen atom that is further connected to a methyl group. This configuration imparts distinct reactivity, allowing it to participate in a wide range of chemical transformations. These transformations are particularly useful in the synthesis of pharmaceuticals, where precise functional group manipulation is often required.

In recent years, the application of methoxycarbonylsulfenyl chloride has expanded significantly, particularly in the context of drug discovery and development. Its ability to introduce both protecting and activating groups makes it an indispensable tool in synthetic chemistry. For instance, it has been utilized in the synthesis of heterocyclic compounds, which are prevalent in many pharmacologically active agents. The compound's role in facilitating cross-coupling reactions and other nucleophilic substitutions has also been highlighted in several studies.

One of the most notable applications of methoxycarbonylsulfenyl chloride is its use as a precursor in the synthesis of sulfonamides. Sulfonamides are a class of compounds that have shown significant promise in medicinal chemistry due to their broad spectrum of biological activities. The sulfenyl chloride moiety in methoxycarbonylsulfenyl chloride is particularly effective in generating sulfonamides through nucleophilic addition reactions. This has led to its widespread adoption in both academic and industrial research settings.

Recent advancements in synthetic methodologies have further underscored the importance of methoxycarbonylsulfenyl chloride. Researchers have developed novel catalytic systems that enhance the efficiency and selectivity of reactions involving this compound. For example, transition metal-catalyzed reactions have been employed to achieve more controlled outcomes, reducing unwanted side products and improving overall yields. These innovations have not only streamlined synthetic processes but also opened up new possibilities for the development of novel therapeutic agents.

The compound's reactivity also extends to its role as a chlorinating agent. In this capacity, it can introduce chlorine atoms into organic molecules, which is crucial for certain pharmaceutical applications where specific halogenated intermediates are required. The ability to perform such transformations under mild conditions has made methoxycarbonylsulfenyl chloride a preferred choice for many synthetic chemists.

Furthermore, the environmental impact and sustainability considerations have influenced the ongoing research into methoxycarbonylsulfenyl chloride. Efforts are being made to develop greener synthetic routes that minimize waste and reduce hazardous byproducts. These efforts align with broader trends in the chemical industry towards more sustainable practices. By optimizing reaction conditions and exploring alternative catalysts, researchers aim to make the use of methoxycarbonylsulfenyl chloride more environmentally friendly.

The future prospects for methoxycarbonylsulfenyl chloride are promising, with ongoing research expected to uncover new applications and improve existing methodologies. As our understanding of organic chemistry continues to evolve, so too will the ways in which this compound is utilized. Its versatility and effectiveness ensure that it will remain a cornerstone of synthetic chemistry for years to come.